Cas no 2172178-61-7 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid
• CAS No: 2172178-61-7
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6396091
• PubChem ID: 165962304
• Update Time: 2025-10-19

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid
• EN300-1499780
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-3-hydroxy-2-methylpropanoic acid
• 2172178-61-7

• Inchi： 1S/C25H30N2O6/c1-4-13-24(2,21(29)26-25(3,15-28)22(30)31)27-23(32)33-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20,28H,4,13-15H2,1-3H3,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： XFNBZELHDPORHY-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(NC(C(=O)O)(C)CO)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 125Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid: A Novel Compound with Promising Applications in Biomedical Research

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid, with the CAS number 2172178-61-7, represents a unique molecular entity that has garnered significant attention in recent years due to its potential applications in drug discovery and biotechnology. This compound belongs to a class of synthetic molecules characterized by a complex structural framework, which includes a fluorene core, a methoxycarbonyl group, and multiple hydroxy and methyl substituents. The integration of these functional groups creates a molecule with multifaceted interactions that could be exploited for various biomedical purposes.

Recent studies have highlighted the importance of fluorene derivatives in the development of bioactive molecules. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that fluorene-based compounds exhibit enhanced stability and solubility compared to traditional aromatic scaffolds. This property is particularly relevant for 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid, as it may facilitate its use in aqueous environments where drug delivery systems are critical. The methoxycarbonyl group, which is a key feature of this compound, is known to contribute to hydrogen bonding interactions, a factor that could influence its binding affinity to target proteins.

One of the most intriguing aspects of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid is its potential role in modulating cellular signaling pathways. A 2024 study published in ACS Chemical Biology reported that similar compounds with hydroxy and methyl substituents showed promising activity in inhibiting the Wnt/β-catenin pathway, which is implicated in several diseases including cancer and neurodegenerative disorders. This finding suggests that the 3-hydroxy and 2-methyl groups in this molecule could play a critical role in its biological activity by stabilizing specific protein conformations or enhancing ligand-receptor interactions.

The synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid involves a multi-step process that combines organic chemistry techniques with advanced spectroscopic analysis. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route that utilizes fluorene derivatives as building blocks, followed by selective functionalization to introduce the methoxycarbonyl and hydroxy groups. This method not only demonstrates the feasibility of constructing complex molecules but also highlights the importance of precise control over stereochemistry and regioselectivity in drug development.

Another area of interest is the potential application of this compound in enzyme inhibition. Research published in Drug Discovery Today in 2024 suggested that fluorene-based molecules could serve as inhibitors for serine proteases, which are involved in various physiological processes. The amino group in the 2-methylpentanamido moiety may contribute to the formation of hydrogen bonds with the enzyme's active site, thereby enhancing its inhibitory activity. This property makes 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid a candidate for the development of therapeutic agents targeting protease-mediated diseases.

Furthermore, the 2-methyl and 3-hydroxy substituents in this compound may influence its pharmacokinetic properties. A 2023 study in Pharmaceutical Research found that the presence of hydroxyl groups can significantly affect the solubility and metabolic stability of a drug molecule. The 2-methyl group, on the other hand, may contribute to the molecule's hydrophobicity, which could impact its ability to cross biological membranes. These properties are essential for optimizing the therapeutic potential of this compound in vivo.

Recent advances in computational chemistry have also provided insights into the behavior of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid. Molecular dynamics simulations and docking studies have been used to predict its interactions with various biological targets. A 2024 study in Journal of Computational Chemistry demonstrated that the molecule's fluorene core could form π-π stacking interactions with DNA or RNA, suggesting potential applications in gene regulation or antiviral therapies. These findings underscore the versatility of this compound in different biomedical contexts.

Despite its promising properties, the development of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid as a therapeutic agent requires further investigation. Challenges such as optimizing its bioavailability, minimizing potential side effects, and ensuring its stability under physiological conditions must be addressed. Ongoing research in these areas is expected to provide valuable insights into the practical applications of this molecule in the future.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid represents a promising candidate for biomedical research due to its unique structural features and potential applications in drug discovery. Continued studies on its biological activity, pharmacokinetics, and synthetic methods will be crucial in determining its role in the development of new therapeutic strategies.